Graft LC

Specification

• CAS No.: 127609-64-7
• Molecular Formula: C9H20N2
• Molecular Weight: 0

Introduction

Composition and Material Properties

Chemical Composition

Graft LC contains glass filler particles that have been specially treated with graft binders to reinforce the matrix-particle interface. This key feature distinguishes it from conventional composites. Analysis has classified Graft LC as a heavily filled composite containing two distinct types of glass filler particles:

• Primary filler particles containing silicon (Si), barium (Ba), and aluminum (Al)

• Secondary filler particles primarily containing silicon (Si)

This dual-filler composition contributes to the material's mechanical and aesthetic properties while the graft binders enhance the integration between the organic matrix and inorganic fillers.

Physical and Mechanical Properties

Graft LC demonstrates several notable physical properties that contribute to its clinical effectiveness:

• Surface Characteristics: Despite having relatively large filler particle size distribution, Graft LC exhibits remarkably small surface roughness (Rmax = 0.65 μm) after polishing. This characteristic is particularly beneficial for reducing plaque accumulation and maintaining aesthetic appearance.

• Interfacial Bonding: Degradation tests in alkaline solutions have shown that filler particles are retained in the subsurface damaged layers, indicating improved interfacial bonding compared to conventional composites. This enhanced bonding likely contributes to increased durability and resistance to degradation.

• Thermal Stability: Studies by Hirabayashi et al. reported that unlike other composite resins examined, Graft LC showed no interfacial degradation and the smallest decrease in bending strength after 50,000 thermal stress cycles between 4°C and 60°C in water. This suggests superior durability under temperature fluctuations that occur in the oral environment.

• Viscoelastic Properties: Research examining the creep and viscoelastic recovery of Graft LC has provided insights into its mechanical behavior under constant stress conditions. In studies comparing various resin composites, Graft LC demonstrated creep strain values of 1-2%, which is considered acceptable for composite materials under applied stress levels.

Clinical Applications and Performance

Dental Restorative Applications

Graft LC has been primarily utilized as an aesthetic restoration material for anterior teeth where color matching is crucial. Its ability to match Vita VMK 68 shades simplifies the color selection process for practitioners. The material's physical properties make it suitable for:

• Anterior restorations requiring high aesthetic demands

• Restorations where polishability and surface smoothness are crucial

• Applications requiring resistance to thermal cycling

Pulpal Response and Biocompatibility

A significant aspect of any dental restorative material is its biocompatibility, particularly regarding pulpal response. Research examining Graft LC has demonstrated favorable biological properties when used with appropriate techniques:

• When used with a glass-ionomer lining cement covering all dentinal walls and floor, Graft LC showed minimal pulpal response, even less than zinc oxide-eugenol cement which is traditionally considered pulp-friendly.

• Histological evaluations for odontoblastic disarrangement, reduction, inflammation, and irritation dentin formation all showed favorable results when Graft LC was used with appropriate lining.

• No bacterial invasion was detected in cavities restored with Graft LC, suggesting good marginal sealing and minimal microleakage.

Time Intervals (Days)	Number of Specimens	Odontoblast Disarrangement	Inflammatory Reaction	Irritation Dentin Formation
3	10	None to slight	None to slight	None
30	10	Minimal to slight	None to slight	Minimal to slight
90	10	Minimal	None to slight	Slight

Comparative Analysis with Other Dental Materials

Mechanical Property Comparison

When comparing the viscoelastic properties of various restorative materials, Graft LC has been studied alongside other resin composites (such as Tetric, Z100, Lite-fil, and Palfique) and resin-modified glass ionomers (Fuji II LC and Photac-Bond). The creep and viscoelastic recovery measurements revealed:

• Resin composites including Graft LC demonstrated creep strain values of 1-2%

• Resin-modified glass ionomers showed higher creep strain values of 3-4%

• Permanent set for resin composites including Graft LC ranged from 0.13-0.46%

• Resin-modified glass ionomers showed higher permanent set values of 0.68-0.77%

These comparisons indicate that Graft LC performs similarly to other resin composites in terms of viscoelastic stability, making it suitable for stress-bearing areas, unlike resin-modified glass ionomers which showed significantly higher creep response.

Interfacial Bonding and Durability

A distinctive advantage of Graft LC appears to be its interfacial bonding between filler particles and the resin matrix. The graft binders used to treat the glass filler particles create a reinforced matrix-particle interface that contributes to:

• Improved retention of filler particles during degradation tests

• Superior resistance to thermal cycling stresses

• Enhanced durability under simulated clinical conditions

These characteristics potentially provide Graft LC with advantages over conventional composites that lack such reinforcement at the filler-matrix interface.

Research Methods for Evaluating Graft LC

Thermal Cycling Studies

Research by Hirabayashi and colleagues evaluated the durability of Graft LC and other composite resins through thermal cycling tests. The protocol involved:

• 50,000 thermal stress cycles

• Temperature range: 4°C to 60°C in water

• Assessment of interfacial degradation

• Measurement of bending strength before and after thermal cycling

Graft LC showed no interfacial degradation and the smallest decrease in bending strength after this rigorous testing, indicating superior durability compared to other materials tested.

Pulpal Response Assessment

The biocompatibility of Graft LC was evaluated through histological examination of dental pulp responses in experimental animals. The methodology included:

• Preparation of standardized cavities in teeth

• Application of glass-ionomer lining followed by Graft LC restoration

• Histological evaluation at 3, 30, and 90 days

• Assessment of odontoblastic layer, inflammatory response, and irritation dentin formation

• Comparison with control groups using zinc oxide-eugenol cement and silicate cement

This comprehensive approach provided valuable insights into the biological safety profile of Graft LC when used with appropriate lining materials.

Viscoelastic Property Testing

The creep and viscoelastic recovery of Graft LC was studied using specialized methodologies:

• Specimen preparation as short cylinders (6 mm × 4 mm)

• Testing both with and without secondary oven cure (120°C, 7 min)

• Application of constant compressive stress of 50 MPa for 6 hours

• Measurement of strain recovery for 6 hours after load removal

• Recording of time-dependent creep and recovery characteristics

This testing protocol provided detailed information about the viscoelastic behavior of Graft LC under sustained loading conditions.